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Compound of Interest

Compound Name: Acetergamine

Cat. No.: B1212517 Get Quote

Despite its classification as an ergoline derivative and its exploration for potential therapeutic

applications, a comprehensive body of public-domain scientific literature detailing the discovery,

history, and in-depth pharmacological profile of Acetergamine remains elusive. This technical

guide synthesizes the available information and highlights the significant gaps in the current

understanding of this compound.

Introduction to Acetergamine
Acetergamine, systematically named N-{[(8β)-6-Methylergolin-8-yl]methyl}acetamide, is a

synthetic organic compound belonging to the ergoline family.[1] Ergoline derivatives are known

for their diverse pharmacological activities, often interacting with various neurotransmitter

receptors, including serotonin, dopamine, and adrenergic receptors. While Acetergamine has

been investigated for its potential as an alpha-1 blocker and vasodilator, particularly in the

context of erectile dysfunction, and also for the treatment of cerebellar ataxia, it has not been

introduced into mainstream clinical use.[1][2]
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Property Value

Systematic IUPAC Name N-{[(8β)-6-Methylergolin-8-yl]methyl}acetamide

Other Names
8β-acetylaminomethyl-6-methylergoline, (+)-N-

Acetyl-9,10-dihydrolysergamine

CAS Number 3031-48-9

Chemical Formula C₁₈H₂₃N₃O

Molar Mass 297.402 g·mol⁻¹

Discovery and Historical Context
Detailed information regarding the initial discovery of Acetergamine, including the researchers,

institutions, and the specific timeline of its synthesis and initial characterization, is not readily

available in peer-reviewed scientific journals or public patent databases. The existing

information primarily consists of encyclopedic entries and mentions in broader reviews of

treatments for specific conditions, which lack the primary data required for a thorough historical

analysis.

Synthesis and Manufacturing
While a Bulgarian patent application from 1983 titled "Method for obtaining of 6- methyl- 8

(substituated)- methylergolin" suggests research into the synthesis of related compounds, the

specific and detailed experimental protocols for the synthesis of Acetergamine are not publicly

documented. A logical synthetic pathway would likely involve the modification of a suitable

ergoline precursor, but without primary literature or detailed patent information, the precise

reagents, reaction conditions, and purification methods remain speculative.

To illustrate a potential, generalized synthetic approach for ergoline derivatives, a conceptual

workflow is presented below. It is crucial to note that this is a hypothetical representation and

not a validated protocol for Acetergamine synthesis.
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Conceptual Synthetic Workflow for Ergoline Derivatives
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Caption: A generalized, conceptual workflow for the synthesis of ergoline derivatives.

Pharmacological Profile and Mechanism of Action
Acetergamine has been described as a potential alpha-1 blocker and vasodilator.[1][2] This

suggests that its mechanism of action may involve the antagonism of alpha-1 adrenergic

receptors, leading to the relaxation of smooth muscle in blood vessels and a consequent

increase in blood flow. However, detailed in-vitro and in-vivo studies quantifying its binding

affinity for various receptors, its efficacy, and its full spectrum of pharmacological activity are

not available in the public domain.

The signaling pathway for a typical alpha-1 adrenergic receptor antagonist is depicted below.

This diagram illustrates the general mechanism by which such compounds exert their effects

and is not based on specific experimental data for Acetergamine.
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General Signaling Pathway for Alpha-1 Adrenergic Blockade
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Caption: A diagram illustrating the general mechanism of alpha-1 adrenergic receptor

antagonism.

Clinical Investigations
While there are mentions of Acetergamine being investigated for erectile dysfunction and

cerebellar ataxia, no registered clinical trial data with detailed protocols, results, or adverse

event profiles are publicly accessible.[1][2] Without such information, a formal evaluation of its

clinical efficacy and safety is not possible.

Conclusion and Future Directions
Acetergamine represents a molecule of interest within the ergoline class of compounds, with

early-stage investigations suggesting potential therapeutic applications. However, the lack of

publicly available, in-depth scientific data severely limits a comprehensive understanding of its

discovery, synthesis, and pharmacological properties. For researchers, scientists, and drug

development professionals, the story of Acetergamine underscores the importance of

accessible primary research for the advancement of pharmaceutical science. Further progress

in understanding and potentially utilizing Acetergamine would necessitate the publication of

detailed preclinical and clinical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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